2-{[(3,4,5-Trifluorophenyl)methyl]amino}ethan-1-ol

• Molecular Formula: C9H10F3NO
• Molecular Weight: 205.18 g/mol
• IUPAC Name: 2-[(3,4,5-trifluorophenyl)methylamino]ethanol
• InChI: InChI=1S/C9H10F3NO/c10-7-3-6(5-13-1-2-14)4-8(11)9(7)12/h3-4,13-14H,1-2,5H2
• InChI Key: NNECAJTWJAGWHS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)F)F)CNCCO

Description

2-{[(3,4,5-Trifluorophenyl)methyl]amino}ethan-1-ol is a useful research compound. Its molecular formula is C9H10F3NO and its molecular weight is 205.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium triacetoxyborohydride (14.1 g) was added to a solution of 3,4,5-trifluorobenzaldehyde (5.0 mL), ethanolamine (3.52 g), and acetic acid (10.1 mL) in THF (100 mL) under ice-cooling, and the reaction solution was stirred at room temperature for four hours and 30 minutes. Ice water was added to the reaction solution. The reaction solution was adjusted to pH 7 to 8 by a 5 N sodium hydroxide solution and saturated sodium bicarbonate, followed by extraction with chloroform. The organic layer was dried over anhydrous magnesium sulfate and then filtered, and the mother liquor was concentrated under reduced pressure. The residue was purified by column chromatography using a silica gel (chloroform:methanol=1:100 to 1:5) to obtain 6.91 g of the title compound.